Cas no 196194-43-1 (ethyl 2-amino-5-methoxy-4-(2-methoxyethoxy)benzoate)

• Product Name: ethyl 2-amino-5-methoxy-4-(2-methoxyethoxy)benzoate
• CAS No: 196194-43-1
• MF: C₁₃H₁₉NO₅
• MW: 269.293664216995
• CID: 2146431
• PubChem ID: 53762858
• Update Time: 2025-07-20

ethyl 2-amino-5-methoxy-4-(2-methoxyethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-5-methoxy-4-(2-methoxyethoxy)benzoate
• SCHEMBL5500188
• DJDSRQIRPBGKHA-UHFFFAOYSA-N
• DB-297377
• EN300-19204690
• 196194-43-1

• Inchi： 1S/C13H19NO5/c1-4-18-13(15)9-7-11(17-3)12(8-10(9)14)19-6-5-16-2/h7-8H,4-6,14H2,1-3H3
• InChI Key： DJDSRQIRPBGKHA-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C=C(C(C(=O)OCC)=CC=1OC)N

Computed Properties

• Exact Mass: 269.12632271Da
• Monoisotopic Mass: 269.12632271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on ethyl 2-amino-5-methoxy-4-(2-methoxyethoxy)benzoate

Comprehensive Overview of Ethyl 2-Amino-5-Methoxy-4-(2-Methoxyethoxy)Benzoate (CAS No. 196194-43-1)

Ethyl 2-amino-5-methoxy-4-(2-methoxyethoxy)benzoate (CAS No. 196194-43-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its unique methoxy and amino functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug development and fine chemical synthesis.

The compound's molecular structure, featuring an ethyl ester group and methoxyethoxy side chain, contributes to its solubility in organic solvents and moderate polarity. These attributes are critical for its role in multistep synthesis processes, where precise control over reactivity is required. Recent studies have highlighted its utility in constructing complex heterocyclic frameworks, which are foundational to many bioactive molecules. As the demand for novel therapeutic agents grows, ethyl 2-amino-5-methoxy-4-(2-methoxyethoxy)benzoate is emerging as a key building block in medicinal chemistry.

In the context of green chemistry trends, this compound aligns with the push for sustainable synthesis methods. Its relatively stable nature under mild reaction conditions reduces the need for harsh reagents, addressing environmental concerns. Additionally, its compatibility with catalytic processes makes it attractive for industrial-scale applications. Laboratories focusing on high-throughput screening often utilize derivatives of this compound to develop new small-molecule inhibitors, reflecting its relevance in modern drug discovery pipelines.

From a technical perspective, the CAS No. 196194-43-1 identifier ensures precise tracking in chemical databases, facilitating regulatory compliance and safety assessments. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity and structural integrity. The compound's UV absorption properties also make it suitable for photochemical studies, expanding its utility beyond traditional synthetic roles. These characteristics position it as a multifaceted tool for researchers investigating structure-activity relationships in molecular design.

The growing interest in functionalized benzoates has further amplified the significance of this compound. Its electron-donating substituents enable selective modifications, a feature highly sought after in precision chemistry. Furthermore, its potential role in developing advanced materials, such as liquid crystals or organic semiconductors, is an active area of exploration. As interdisciplinary research bridges gaps between chemistry and materials science, ethyl 2-amino-5-methoxy-4-(2-methoxyethoxy)benzoate continues to demonstrate remarkable adaptability.

In summary, CAS No. 196194-43-1 represents a chemically sophisticated and industrially relevant compound with broad applicability. Its integration into cutting-edge research underscores its value in addressing contemporary challenges in synthetic and applied chemistry. Whether in academia or industry, this compound remains a pivotal asset for innovators striving to advance molecular science and technology.